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Compound of Interest

Methyl-4-oxo-4-phenyl-2-
Compound Name:
butenoate

Cat. No.: B176248

An In-depth Technical Guide to Methyl-4-o0xo-4-
phenyl-2-butenoate

This technical guide provides a comprehensive overview of the known physical, chemical, and
biological properties of Methyl-4-oxo0-4-phenyl-2-butenoate. The information is intended for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Chemical Identity and Physical Properties

Methyl-4-oxo0-4-phenyl-2-butenoate is an organic compound with the chemical formula
C11H1003.[1][2] It is also known by several synonyms, including methyl (E)-4-oxo-4-phenylbut-
2-enoate and methyl 3-benzoylacrylate.[1] The compound's structure consists of a phenyl
group attached to a four-carbon chain containing a ketone, an ester, and a carbon-carbon
double bond.

Table 1: Physical and Chemical Properties of Methyl-4-ox0-4-phenyl-2-butenoate
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Property Value Source
Molecular Formula C11H1003 [1112]
Molecular Weight 190.19 g/mol [1]

CAS Numbers 19522-25-9, 14274-07-8 [1][3]
IUPAC Name rznzt::;t(f)-4-oxo-4-phenylbut- 1]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Note: Experimentally determined values for melting point, boiling point, and solubility are not
readily available in the reviewed literature. These properties may require experimental
determination.

The related compound, (E)-4-Oxo-4-phenylbut-2-enoic acid, has a reported melting point of 94-
97 °C.

Spectral Data

Spectroscopic data is crucial for the identification and characterization of Methyl-4-0xo-4-
phenyl-2-butenoate. Available data includes:

e 13C NMR Spectroscopy: Information on the carbon framework of the molecule.[1]

¢ Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the
compound's mass and fragmentation pattern.[1]

Experimental Protocols: Synthesis

A specific, detailed experimental protocol for the synthesis of Methyl-4-oxo0-4-phenyl-2-
butenoate is not readily available in the scientific literature. However, a representative
procedure can be adapted from the synthesis of structurally similar compounds, such as ethyl
(E)-4-ox0-4-(4-methylphenyl)but-2-enoate. The following is a proposed synthetic workflow.
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Representative Synthetic Workflow

Starting Material: Reagent: Catalyst:
(E)-4-Oxo0-4-phenylbut-2-enoic acid Methanol (CH30OH) Acid Catalyst (e.g., H2S04)

v

Reaction:
Fischer Esterification

l

Work-up:
Neutralization, Extraction

l

Purification:
Column Chromatography

l

Product:
Methyl-4-o0x0-4-phenyl-2-butenoate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Methyl-4-oxo-4-phenyl-2-butenoate via
Fischer esterification of the corresponding carboxylic acid.

A general method for producing 4-phenyl-4-oxo-2-butenoate derivatives has also been
described in the patent literature, which involves the reaction of a sulfuric ester, an aromatic
hydrocarbon, and a maleic anhydride derivative.

Chemical Reactivity and Stability

Detailed studies on the chemical reactivity and stability of Methyl-4-oxo-4-phenyl-2-butenoate
are limited. As an a,3-unsaturated ketone and ester, it is expected to undergo reactions typical
of these functional groups, including:

» Nucleophilic addition at the [3-carbon of the enone system.
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» Hydrolysis of the ester group under acidic or basic conditions.
e Reactions involving the ketone carbonyl group.

Storage conditions should be in a cool, dry place to prevent degradation.

Biological Activity and Signaling Pathways

There is currently a significant lack of information regarding the biological activity and potential
signaling pathways of Methyl-4-oxo0-4-phenyl-2-butenoate in the public domain.

Some research on structurally related compounds may offer initial insights:

o A study on substituted 4-aryl-2-methylenehydrazino-4-oxobut-2-enoic acids, which share a
similar backbone, reported moderate anti-inflammatory, analgesic, and antimicrobial
activities.[4]

e |tis important to note that these findings are not directly applicable to Methyl-4-oxo0-4-
phenyl-2-butenoate and experimental validation is required.

Due to the absence of specific data, a generalized workflow for investigating the biological
activity of a novel compound is presented below. This diagram is a hypothetical experimental
plan and does not represent a known signaling pathway for Methyl-4-oxo-4-phenyl-2-
butenoate.
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General Workflow for Investigating Biological Activity
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Caption: A hypothetical workflow for the investigation of the biological properties of a novel
chemical entity.

Conclusion and Future Directions
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Methyl-4-oxo0-4-phenyl-2-butenoate is a compound with well-defined chemical identity but
incomplete characterization of its physical and biological properties. This guide summarizes the
currently available information and highlights areas where further research is needed.
Specifically, experimental determination of its melting point, boiling point, and solubility, as well
as comprehensive studies to elucidate its biological activities and potential mechanisms of
action, would be of significant value to the scientific community. The provided synthetic
approaches, though adapted from related compounds, offer a starting point for its preparation
and subsequent investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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